Cas no 54384-75-7 (Benzene, 1-methoxy-4-[(octyloxy)methyl]-)

• Product Name: Benzene, 1-methoxy-4-[(octyloxy)methyl]-
• CAS No: 54384-75-7
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 354748
• PubChem ID: 11288168
• Update Time: 2025-04-19

Benzene, 1-methoxy-4-[(octyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-[(octyloxy)methyl]-
• 1-methoxy-4-(octoxymethyl)benzene
• 54384-75-7
• DTXSID40461318

• Inchi： 1S/C16H26O2/c1-3-4-5-6-7-8-13-18-14-15-9-11-16(17-2)12-10-15/h9-12H,3-8,13-14H2,1-2H3
• InChI Key： UYQBQYJDWQIJEP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)OC)CCCCCCCC

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46